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Compound of Interest

Compound Name: SM-21

Cat. No.: B10771046 Get Quote

A Note on SM-21 Identification: The designation "SM-21" is used for multiple distinct chemical

entities. These application notes focus specifically on the antifungal small molecule SM-21
(perchlorate salt), a compound identified as a potent inhibitor of the yeast-to-hypha transition in

Candida species.

Application Notes
Background: SM-21 is a novel small molecule with significant antifungal properties, particularly

against various Candida species, which are common fungal pathogens in humans.[1][2]

Discovered through high-throughput screening, SM-21 has demonstrated efficacy both in vitro

and in vivo, positioning it as a promising candidate for the development of new antifungal

therapies.[2] It has shown activity against fungal biofilms and isolates that are resistant to

existing antifungal drugs.[2][3]

Mechanism of Action: The primary mechanism of action for SM-21 is the disruption of fungal

cell membrane integrity.[2][4] Propidium iodide uptake assays have indicated that exposure to

SM-21 leads to cell membrane damage in Candida.[1][2] This disruption of the cell membrane

is a key factor in its fungicidal activity.

Applications:

In vitro antifungal susceptibility testing.

Studies on fungal biofilm formation and disruption.
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Research into novel antifungal mechanisms of action.

Preclinical evaluation in animal models of candidiasis.[2]

Data Presentation
A summary of the key quantitative data for the antifungal compound SM-21 is presented in the

table below.

Property Value Reference

IUPAC Name

4-[(1E)-2-[4-

(Dimethylamino)phenyl]ethenyl

]-2,6-bis(1,1-dimethylethyl)-

pyrylium perchlorate

[3]

Molecular Weight 437.96 g/mol [3]

Chemical Formula C₂₃H₃₂ClNO₅ [3]

CAS Number
1352296-65-1 (perchlorate

salt)
[3]

In Vitro Activity (MIC)
0.2-1.6 µg/mL against a range

of Candida spp.
[1][2][3]

Storage Conditions

Dry, dark, and at 0 - 4°C for

short-term storage (days to

weeks) or -20°C for long-term

(months to years).

[3]

Experimental Protocols
Objective: To prepare a 10 mg/mL stock solution of the antifungal agent SM-21 for use in

laboratory experiments.

Materials:

SM-21 (perchlorate salt) powder
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Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile pipette tips

Protocol for Preparing a 10 mg/mL Stock Solution:

Pre-analysis Calculation:

Determine the required volume of stock solution. For example, to prepare 1 mL of a 10

mg/mL stock solution, you will need 10 mg of SM-21 powder.

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 10 mg of SM-21 powder into the tared tube.

Dissolving the Compound:

Note: Specific solubility data for SM-21 in DMSO is not readily available. However, DMSO

is a common solvent for dissolving small molecules for biological assays. It is

recommended to first test the solubility of a small amount of the compound.

Add 1 mL of sterile DMSO to the microcentrifuge tube containing the 10 mg of SM-21
powder.

Cap the tube tightly and vortex thoroughly for at least 1-2 minutes to ensure complete

dissolution. Visually inspect the solution to ensure no solid particles remain. If necessary,

gentle warming or sonication may aid in dissolution.

Storage of the Stock Solution:
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Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

For short-term storage (up to a week), store the aliquots at 4°C.

For long-term storage, store the aliquots at -20°C.[3]

Protocol for Preparing Working Solutions from Stock:

Calculation for Dilution:

Determine the desired final concentration and volume of the working solution.

Use the formula M1V1 = M2V2 to calculate the volume of the stock solution needed.

M1 = Concentration of the stock solution (e.g., 10 mg/mL)

V1 = Volume of the stock solution to be determined

M2 = Desired final concentration of the working solution (e.g., 1 µg/mL)

V2 = Final volume of the working solution (e.g., 1 mL)

Example: To prepare 1 mL of a 1 µg/mL working solution from a 10 mg/mL (10,000 µg/mL)

stock:

(10,000 µg/mL) * V1 = (1 µg/mL) * (1 mL)

V1 = 0.0001 mL or 0.1 µL

Serial Dilution:

Due to the small volume calculated, it is recommended to perform a serial dilution.

First, prepare an intermediate dilution by adding 10 µL of the 10 mg/mL stock solution to

990 µL of the appropriate cell culture medium or buffer. This will result in a 100 µg/mL
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intermediate solution.

Then, add 10 µL of the 100 µg/mL intermediate solution to 990 µL of the final medium or

buffer to achieve a final concentration of 1 µg/mL.

Use in Experiments:

Add the final working solution to your experimental setup (e.g., cell culture plate).

Always include a vehicle control (medium or buffer with the same final concentration of

DMSO) in your experiments to account for any effects of the solvent.

Mandatory Visualizations
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Caption: Proposed mechanism of action of antifungal SM-21.
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Caption: Experimental workflow for using SM-21 stock solution.

Safety and Handling
Personal Protective Equipment (PPE):

Wear appropriate safety glasses.

Use chemical-resistant gloves (e.g., nitrile).

Wear a lab coat or other protective clothing.

If working with large quantities of powder or if aerosolization is possible, use a

NIOSH/MSHA-approved respirator.

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid inhalation of dust and contact with eyes, skin, and clothing.[5]

Avoid prolonged or repeated exposure.[5]

First Aid Measures:

If inhaled: Move to fresh air. If breathing is difficult, give oxygen. Consult a doctor.
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In case of skin contact: Immediately wash with soap and water for at least 15 minutes.

Remove contaminated clothing. Consult a doctor.

In case of eye contact: Flush with water for at least 15 minutes. Consult a doctor.

If swallowed: Rinse mouth with water. Do not induce vomiting. Consult a doctor.

Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations for hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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